Cas no 145659-68-3 (N-(5-methylhexan-2-yl)cyclohexanamine)

• Product Name: N-(5-methylhexan-2-yl)cyclohexanamine
• CAS No: 145659-68-3
• MF: C₁₃H₂₇N
• MW: 197.360183954239
• CID: 3759667
• PubChem ID: 43177194
• Update Time: 2025-10-31

N-(5-methylhexan-2-yl)cyclohexanamine Chemical and Physical Properties

Names and Identifiers

• Cyclohexanamine, N-(1,4-dimethylpentyl)-
• N-(5-methylhexan-2-yl)cyclohexanamine
• CS-0277565
• 145659-68-3
• AKOS000222950
• EN300-169311
• AKOS017275362

• Inchi： 1S/C13H27N/c1-11(2)9-10-12(3)14-13-7-5-4-6-8-13/h11-14H,4-10H2,1-3H3
• InChI Key： LMGXCGZCDUGRKK-UHFFFAOYSA-N
• SMILES： C1(NC(C)CCC(C)C)CCCCC1

Computed Properties

• Exact Mass: 197.214349865Da
• Monoisotopic Mass: 197.214349865Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Cyclohexylamines

Additional information on N-(5-methylhexan-2-yl)cyclohexanamine

Introduction to N-(5-methylhexan-2-yl)cyclohexanamine (CAS No. 145659-68-3)

N-(5-methylhexan-2-yl)cyclohexanamine, a compound with the chemical formula C₁₁H₂₂N, is a significant molecule in the field of pharmaceutical chemistry and bioorganic synthesis. This amine derivative has garnered attention due to its unique structural properties and potential applications in drug development. The compound is characterized by a cyclohexane ring substituted with a 5-methylhexan-2-yl group, which contributes to its complex stereochemistry and reactivity. Understanding its chemical behavior, synthesis methods, and biological relevance is crucial for researchers aiming to harness its therapeutic potential.

The CAS number 145659-68-3 provides a unique identifier for this compound, ensuring precise referencing in scientific literature and regulatory databases. This numerical code is essential for distinguishing N-(5-methylhexan-2-yl)cyclohexanamine from other similar molecules, facilitating accurate documentation and communication among chemists and pharmacologists. The compound's molecular structure, featuring both aliphatic and aromatic components, makes it a versatile building block for more complex pharmacophores.

In recent years, the pharmaceutical industry has seen a surge in interest for amine derivatives due to their role as intermediates in the synthesis of bioactive molecules. N-(5-methylhexan-2-yl)cyclohexanamine stands out as a promising candidate for further exploration due to its ability to interact with biological targets in novel ways. Its structural motif, combining a cyclohexane ring with an alkyl chain, suggests potential applications in the development of drugs targeting neurological disorders, inflammation, and metabolic diseases.

Recent studies have highlighted the importance of N-(5-methylhexan-2-yl)cyclohexanamine in medicinal chemistry. Researchers have demonstrated its utility as a precursor in the synthesis of more complex molecules with enhanced pharmacological properties. For instance, modifications of this amine have led to the development of novel compounds with improved solubility and bioavailability, critical factors for successful drug candidates. The compound's ability to undergo various chemical transformations, such as alkylation, acylation, and functional group interconversions, makes it a valuable asset in synthetic organic chemistry.

The synthesis of N-(5-methylhexan-2-yl)cyclohexanamine involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include the reduction of corresponding nitriles or the reductive amination of ketones. Advanced techniques such as transition metal catalysis have been employed to improve reaction efficiency and selectivity. The use of computational methods for predicting reaction outcomes has also become increasingly prevalent, aiding chemists in designing efficient synthetic strategies.

Beyond its synthetic utility, N-(5-methylhexan-2-yl)cyclohexanamine has shown promise in preclinical studies as a potential therapeutic agent. Its structural features suggest interactions with enzymes and receptors involved in disease pathways. For example, derivatives of this compound have been investigated for their anti-inflammatory properties, with preliminary results indicating significant activity in cellular models. Further research is needed to fully elucidate its mechanism of action and therapeutic potential.

The pharmaceutical industry continues to invest in the development of innovative drugs derived from natural product-inspired structures. N-(5-methylhexan-2-yl)cyclohexanamine aligns with this trend by offering a unique scaffold that can be modified to target specific biological pathways. Its versatility makes it an attractive candidate for drug discovery programs aimed at addressing unmet medical needs. As research progresses, collaborations between academia and industry will be crucial in translating these findings into tangible therapeutic benefits.

In conclusion, N-(5-methylhexan-2-yl)cyclohexanamine (CAS No. 145659-68-3) represents a significant advancement in pharmaceutical chemistry. Its unique structure, synthetic flexibility, and biological relevance position it as a valuable compound for drug development efforts. Continued research into its properties and applications will undoubtedly contribute to the discovery of novel treatments for various diseases. The intersection of organic synthesis, medicinal chemistry, and computational biology offers exciting opportunities for further exploration of this promising molecule.